Cas no 106087-08-5 (1H-Pyrazolium, 3-amino-4,5-dihydro-1-methyl-1-phenyl-, iodide)

• Product name: 1H-Pyrazolium, 3-amino-4,5-dihydro-1-methyl-1-phenyl-, iodide
• CAS No: 106087-08-5
• MF: C₁₀N₃+^.I-
• MW: 289.0311
• CID: 1171062
• PubChem ID: 2852153

1H-Pyrazolium, 3-amino-4,5-dihydro-1-methyl-1-phenyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolium, 3-amino-4,5-dihydro-1-methyl-1-phenyl-, iodide
• 3-amino-1-methyl-1-phenyl-4,5-dihydropyrazol-1-ium iodide
• .3-Amino-1-methyl-1-phenyl-4,5-dihydro-1H-pyrazolium, Jodid
• 3-amino-1-methyl-1-phenyl-4,5-dihydro-1H-pyrazolium, iodide
• 106087-08-5
• AKOS003613761
• 3-Amino-1-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-1-ium iodide

• Inchi： InChI=1S/C10H14N3.HI/c1-13(8-7-10(11)12-13)9-5-3-2-4-6-9;/h2-6H,7-8H2,1H3,(H2,11,12);1H/q+1;/p-1
• InChI Key： JMXACMILHGTPPM-UHFFFAOYSA-M
• SMILES： C[N+]1(CCC(=N1)N)C2=CC=CC=C2.[I-]

Computed Properties

• Exact Mass: 303.02300
• Monoisotopic Mass: 303.02325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 38.38000
• LogP: 2.53350